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Compound of Interest

Compound Name: MCHr1 antagonist 2

Cat. No.: B1676266 Get Quote

Technical Support Center: Optimizing MCHR1
Binding Affinity
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working on the

optimization of lead compounds for improved Melanin-Concentrating Hormone Receptor 1

(MCHR1) binding affinity.

Frequently Asked Questions (FAQs)
Q1: What are the primary signaling pathways activated by MCHR1?

A1: MCHR1 is a G protein-coupled receptor (GPCR) that primarily couples to Gi and Gq

proteins.[1][2][3] Upon binding of its endogenous ligand, melanin-concentrating hormone

(MCH), MCHR1 activation leads to:

Inhibition of adenylyl cyclase: Through its coupling with Gi proteins, MCHR1 inhibits adenylyl

cyclase, which results in decreased intracellular cyclic AMP (cAMP) levels.[1][2]

Stimulation of phospholipase C: Coupling with Gq proteins activates phospholipase C (PLC),

leading to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). This

cascade ultimately results in an increase in intracellular calcium (Ca2+) levels and activation

of protein kinase C (PKC).[1]
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Activation of Mitogen-Activated Protein Kinase (MAPK) pathway: MCHR1 activation can also

lead to the phosphorylation of extracellular signal-regulated kinase (ERK).[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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